Cas no 2229623-47-4 (2,4-dimethyl-1H-pyrrole-3-thiol)

• Product Name: 2,4-dimethyl-1H-pyrrole-3-thiol
• CAS No: 2229623-47-4
• MF: C₆H₉NS
• MW: 127.207360029221
• CID: 5804689
• PubChem ID: 165712605
• Update Time: 2025-06-12

2,4-dimethyl-1H-pyrrole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-1H-pyrrole-3-thiol
• EN300-1791162
• 2229623-47-4

• Inchi： 1S/C6H9NS/c1-4-3-7-5(2)6(4)8/h3,7-8H,1-2H3
• InChI Key： YOKUFLMVHSFICQ-UHFFFAOYSA-N
• SMILES： SC1C(C)=CNC=1C

Computed Properties

• Exact Mass: 127.04557046g/mol
• Monoisotopic Mass: 127.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 84.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 16.8Ų

Additional information on 2,4-dimethyl-1H-pyrrole-3-thiol

Comprehensive Analysis of 2,4-dimethyl-1H-pyrrole-3-thiol (CAS No. 2229623-47-4): Properties, Applications, and Industry Trends

2,4-dimethyl-1H-pyrrole-3-thiol (CAS No. 2229623-47-4) is a specialized organic compound belonging to the pyrrole-thiol family. Its unique molecular structure, featuring a thiol group (-SH) attached to a dimethyl-substituted pyrrole ring, makes it a valuable intermediate in pharmaceutical, agrochemical, and material science research. The compound's CAS registry number (2229623-47-4) ensures precise identification in global chemical databases, addressing growing concerns about chemical traceability and regulatory compliance in modern industries.

Recent advancements in heterocyclic chemistry have spotlighted 2,4-dimethyl-1H-pyrrole-3-thiol as a key building block for drug discovery. Its structural motif appears in bioactive molecules targeting enzyme inhibition and receptor modulation, aligning with current trends in personalized medicine. Researchers particularly value its electron-rich aromatic system, which facilitates catalytic cross-coupling reactions – a hot topic in green chemistry forums and AI-assisted molecular design platforms.

The compound's thiol functionality enables diverse surface modification applications, making it relevant to nanotechnology and wearable sensor development. Industry reports indicate rising demand for such functionalized pyrroles in flexible electronics and energy storage materials, answering frequent search queries about next-generation battery components. Proper handling requires attention to its moisture sensitivity, with recommended storage under inert atmosphere – a crucial detail for laboratory safety protocols.

Analytical characterization of CAS No. 2229623-47-4 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These techniques verify the compound's identity, addressing quality concerns raised in pharmaceutical supply chains. The methyl groups at positions 2 and 4 create distinctive spectroscopic signatures, while the thiol proton shows characteristic chemical shift behavior – information highly sought after in chemical education resources and spectral interpretation guides.

Environmental considerations surrounding 2,4-dimethyl-1H-pyrrole-3-thiol derivatives have gained attention following new EPA guidelines on sustainable chemistry. Computational studies predict favorable biodegradation profiles for its oxidation products, positioning it as a potential alternative to more persistent aromatic compounds. This aligns with increasing searches for eco-friendly chemical alternatives and green synthesis routes across academic and industrial chemistry communities.

In material science applications, the compound's ability to form self-assembled monolayers (SAMs) on metal surfaces has sparked interest for corrosion inhibition and catalysis support systems. Recent patents highlight its utility in creating molecular junctions for organic electronics, addressing market demands for flexible display technologies and printed circuitry components.

The synthesis of 2,4-dimethyl-1H-pyrrole-3-thiol typically involves Knorr pyrrole synthesis modifications or metal-catalyzed thiolation of preformed pyrroles. Process optimization studies focus on improving atom economy and reducing heavy metal catalysts, responding to industry priorities in cost-effective manufacturing. These developments frequently appear in discussions about flow chemistry and continuous processing – trending topics in chemical engineering circles.

Emerging research explores the compound's potential in photodynamic therapy agents and fluorescence probes, capitalizing on the pyrrole-thiol system's photophysical properties. Such applications answer frequent queries about theranostic agents in medical research forums. Stability studies confirm its compatibility with common pharmaceutical excipients, though recommendations suggest protection from oxidative degradation in formulation development.

Regulatory documentation for CAS No. 2229623-47-4 emphasizes proper hazard communication standards, with particular attention to material safety data sheets (MSDS) requirements. This reflects broader industry movements toward chemical transparency and workplace safety – subjects generating substantial search traffic among EHS professionals and regulatory affairs specialists.

Future prospects for 2,4-dimethyl-1H-pyrrole-3-thiol derivatives appear promising, particularly in bioconjugation chemistry and targeted drug delivery systems. The compound's structure-activity relationships continue to be explored through computational modeling approaches, merging traditional synthetic chemistry with cutting-edge cheminformatics tools – a convergence point for many contemporary chemical innovation discussions.